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Abstract

Leonoside B is a phenylpropanoid glycoside first isolated from Leonurus glaucescens. As a
member of this significant class of natural products, it holds potential for various biological
activities, although specific research on this compound remains limited. This technical guide
provides a comprehensive overview of the known chemical properties of Leonoside B, a
detailed protocol for its isolation, and a discussion of potential, yet unverified, biological
activities and signaling pathways based on related compounds from the Leonurus genus. This
document aims to serve as a foundational resource for researchers interested in exploring the
therapeutic potential of Leonoside B.

Chemical Properties

Leonoside B is classified as an oligosaccharide.[1] Its chemical identity is well-defined, with
key properties summarized in the table below. Notably, there are multiple CAS numbers
associated with this compound, with 135010-56-9 being the currently accepted identifier.
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Property Value Source
CAS Number 135010-56-9 [2]
Deprecated CAS Number 140147-67-7 [3]
Molecular Formula C36H48019 [2][3]
Molecular Weight 784.76 g/mol

[4-[4,5-dihydroxy-6-methyl-3-
(3,4,5-trihydroxyoxan-2-
yl)oxyoxan-2-ylJoxy-5-hydroxy-
6-[2-(3-hydroxy-4-
methoxyphenyl)ethoxy]-2-

IUPAC Name

(hydroxymethyl)oxan-3-yl]
(E)-3-(4-hydroxy-3-
methoxyphenyl)prop-2-enoate

beta-(3-Hydroxy, 4-
methoxyphenyl)-ethyl-O-alpha-
L-arabinopyranosyl-(1-2)-

Synonyms alpha-L-rhamnopyranosyl-(1-
3)-4-O-feruloyl-beta-D-
glycopyranoside, Stachyoside
C/D (possible)

Estimated water solubility: 1.71
g/Lto 11.65 mg/L at 25°C.
Soluble in DMSO and dimethyl

formamide.

Solubility

Storage Solid form: -20°C

Experimental Protocols: Isolation of Leonoside B

The following protocol is based on the original isolation of Leonoside B from the aerial parts of
Leonurus glaucescens as described by Calis et al. (1992).

2.1. Plant Material and Extraction
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o Obtain dried and powdered aerial parts of Leonurus glaucescens.

» Extract the plant material with methanol (MeOH) at room temperature.

o Concentrate the methanolic extract under reduced pressure to yield a crude extract.
2.2. Solvent Partitioning

e Suspend the crude extract in water.

¢ Successively partition the aqueous suspension with solvents of increasing polarity, such as
n-hexane, chloroform (CHCI3), and n-butanol (n-BuOH).

* Leonoside B, being a polar glycoside, is expected to be enriched in the n-BuOH fraction.
2.3. Chromatographic Purification
o Subject the n-BuOH fraction to column chromatography on a silica gel column.

o Elute the column with a gradient of increasing polarity, typically a mixture of CHCI3, MeOH,
and water.

e Monitor the fractions using thin-layer chromatography (TLC) and combine fractions
containing similar compounds.

 Further purify the fractions containing Leonoside B using repeated column chromatography
on silica gel and potentially Sephadex LH-20 columns.

 Final purification can be achieved using preparative high-performance liquid chromatography
(HPLC).

2.4. Structure Elucidation

e The structure of the isolated Leonoside B is confirmed using spectroscopic methods,
including *H-NMR, 13C-NMR, and FAB-MS.
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Figure 1: Isolation workflow for Leonoside B.

Biological Activity and Signaling Pathways
(Prospective)

To date, there are no specific studies published on the biological activities of Leonoside B or
the signaling pathways it may modulate. However, based on the known activities of other
phenylpropanoid glycosides and extracts from the Leonurus genus, several potential areas of
investigation can be proposed.

3.1. Potential Biological Activities Compounds from the Leonurus genus have been reported to
possess a range of pharmacological effects, including:

» Antioxidant Activity: Many phenylpropanoid glycosides are potent antioxidants.

o Anti-inflammatory Effects: Extracts from Leonurus species have demonstrated anti-
inflammatory properties.

o Cardiovascular Protection: Some compounds from this genus are known to have
cardioprotective effects.

* Neuroprotection: Neuroprotective activities have also been reported for constituents of
Leonurus.

3.2. Potential Signaling Pathways Given the activities of structurally related compounds,
Leonoside B could potentially modulate key cellular signaling pathways involved in
inflammation and cellular protection.
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Potential Cellular Effects of Leonoside B
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b166502?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166502?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

